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Compound of Interest

Compound Name: 4-Bromopyridine-2,3-diamine

Cat. No.: B578030 Get Quote

In-depth Technical Guide: 4-Bromopyridine-2,3-
diamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 4-Bromopyridine-2,3-
diamine, a compound of interest in various research and development applications. The

following sections detail its molecular formula and weight, presented in a clear, tabular format

for ease of reference.

Physicochemical Data
The fundamental molecular properties of 4-Bromopyridine-2,3-diamine are summarized

below.

Property Value

Molecular Formula C5H6BrN3

Molecular Weight 188.02524 g/mol

This information is critical for stoichiometric calculations in experimental protocols and for the

characterization of the compound. The molecular formula, C5H6BrN3, indicates a composition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b578030?utm_src=pdf-interest
https://www.benchchem.com/product/b578030?utm_src=pdf-body
https://www.benchchem.com/product/b578030?utm_src=pdf-body
https://www.benchchem.com/product/b578030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of five carbon atoms, six hydrogen atoms, one bromine atom, and three nitrogen atoms.[1] The

molecular weight is approximately 188.03 g/mol .

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

corresponding molecular formula, and its calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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